Cas no 2034458-26-7 (3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide
• CAS No: 2034458-26-7
• MF: C₁₃H₁₄ClFN₄O₂S₂
• MW: 376.857262134552
• CID: 5335470
• Update Time: 2025-10-20

3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3-chloro-4-fluorobenzenesulfonamide
• 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H14ClFN4O2S2/c14-11-7-10(1-2-12(11)15)23(20,21)18-9-3-5-19(6-4-9)13-8-16-22-17-13/h1-2,7-9,18H,3-6H2
• InChI Key： ZNJPCWFVNJSBQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1CCN(C2C=NSN=2)CC1)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 499
• XLogP3: 2.8
• Topological Polar Surface Area: 112

Additional information on 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide (CAS No. 2034458-26-7)

The compound 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide, identified by its CAS No. 2034458-26-7, represents a sophisticated sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,2,5-thiadiazole moiety with a piperidine ring, linked to a chloro-fluoro-substituted benzene sulfonamide. This configuration has garnered attention due to its potential applications in drug discovery and medicinal chemistry, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds. Researchers frequently search for sulfonamide-based inhibitors and heterocyclic compounds due to their versatility in therapeutic development. The presence of both chloro and fluoro substituents enhances the molecule's bioavailability and binding affinity, making it a candidate for structure-activity relationship (SAR) studies.

The 1,2,5-thiadiazole ring in this compound is a notable feature, as this heterocycle is often associated with antimicrobial and anti-inflammatory properties. Coupled with the piperidine scaffold—a common motif in CNS-active drugs—the molecule exhibits a balanced lipophilicity and polar surface area, critical for blood-brain barrier penetration. These attributes align with current interests in neurological disorder treatments and GPCR-targeted therapies.

From a synthetic chemistry perspective, the compound's sulfonamide linkage offers stability and ease of derivatization, a topic frequently explored in patent literature and organic synthesis forums. Its CAS No. 2034458-26-7 is often queried in chemical databases for cross-reactivity and solubility data, reflecting its utility in high-throughput screening.

In the context of green chemistry, researchers are investigating eco-friendly routes to synthesize such sulfonamide derivatives, minimizing hazardous byproducts. This aligns with global demands for sustainable pharmaceutical manufacturing. Additionally, the compound's fluorinated component resonates with the growing focus on fluorine in drug design, a trending topic in ACS Medicinal Chemistry Letters and similar journals.

Analytical characterization of 3-chloro-4-fluoro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide typically involves HPLC purity assays, mass spectrometry, and NMR spectroscopy. These techniques are essential for verifying its structural integrity and pharmaceutical-grade quality, addressing common queries about compound validation in preclinical research.

Given its multifaceted properties, this compound is a subject of interest in academic collaborations and industrial R&D. Its molecular weight (approximately 360.8 g/mol) and logP values are frequently analyzed in QSAR modeling, a technique gaining traction in AI-augmented drug discovery. Future studies may explore its metabolic stability and toxicity profiles, key concerns in translational medicine.